Cas no 4147-10-8 ((13xi)-3-methoxygona-1,3,5(10)-trien-17-one)

• Product Name: (13xi)-3-methoxygona-1,3,5(10)-trien-17-one
• CAS No: 4147-10-8
• MF: C₁₈H₂₂O₂
• MW: 270.366085529327
• CID: 1516129
• PubChem ID: 107510
• Update Time: 2025-04-21

(13xi)-3-methoxygona-1,3,5(10)-trien-17-one Chemical and Physical Properties

Names and Identifiers

• (13xi)-3-methoxygona-1,3,5(10)-trien-17-one
• 18-Norestrone methyl ether
• SCHEMBL25529639
• 18,19-Dinorandrosta-1,3,5(10)-trien-17-one, 3-methoxy-
• 3-Methoxygona-1(10),2,4-trien-17-one
• DTXSID30961736
• 4147-10-8
• Gona-1,3,5(10)-trien-17-one, 3-methoxy-

• Inchi： 1S/C18H22O2/c1-20-12-3-5-13-11(10-12)2-4-15-14(13)6-7-17-16(15)8-9-18(17)19/h3,5,10,14-17H,2,4,6-9H2,1H3/t14-,15-,16+,17?/m1/s1
• InChI Key： GDDDQTOBTQTTJD-VPSFDDGASA-N
• SMILES： O=C1CC[C@@H]2C1CC[C@@H]1C3C=CC(=CC=3CC[C@@H]21)OC

Computed Properties

• Exact Mass: 270.16206
• Monoisotopic Mass: 270.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 3.6

Experimental Properties

• Density: 1.112
• Boiling Point: 429.6°C at 760 mmHg
• Flash Point: 191°C
• Refractive Index: 1.557
• PSA: 26.3